Cas no 2138509-28-9 (1-cyclopropyl-3-(dimethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione)

• Product Name: 1-cyclopropyl-3-(dimethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione
• CAS No: 2138509-28-9
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6361952
• PubChem ID: 165484080
• Update Time: 2025-10-22

1-cyclopropyl-3-(dimethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(dimethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione
• 2138509-28-9
• EN300-1128071

• Inchi： 1S/C10H13N3O2/c1-6-10(11-12-13(6)2)9(15)5-8(14)7-3-4-7/h7H,3-5H2,1-2H3
• InChI Key： WIDXIPWNGVWGOV-UHFFFAOYSA-N
• SMILES： O=C(CC(C1=C(C)N(C)N=N1)=O)C1CC1

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-cyclopropyl-3-(dimethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione

Introduction to 1-cyclopropyl-3-(dimethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione (CAS No. 2138509-28-9)

1-cyclopropyl-3-(dimethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular framework combines a cyclopropyl group with a dimethyltriazole moiety, linked to a dione backbone, which endows it with distinct chemical and biological properties. This compound, identified by the CAS number 2138509-28-9, has been the subject of extensive research due to its potential applications in drug discovery and molecular engineering.

The dimethyltriazole component of this molecule is particularly noteworthy, as triazole derivatives are well-documented for their versatility in medicinal chemistry. The presence of two methyl groups further modulates the electronic and steric environment of the triazole ring, influencing its reactivity and interaction with biological targets. This structural feature has made 1-cyclopropyl-3-(dimethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione a promising candidate for developing novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient access to this compound, facilitating its exploration in various chemical and biological contexts. The dione moiety in the molecule introduces potential sites for further functionalization, allowing chemists to tailor its properties for specific applications. This adaptability has been leveraged in the synthesis of analogs aimed at improving pharmacokinetic profiles or enhancing binding affinity to target proteins.

In the realm of bioorganic chemistry, the cyclopropyl group is known for its ability to influence molecular conformation and binding interactions. The integration of this group with the triazole-dione system in 1-cyclopropyl-3-(dimethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione creates a scaffold that may exhibit unique pharmacological effects. Studies have begun to uncover its potential as a modulator of enzyme activity and as a precursor for more complex drug candidates.

The CAS number 2138509-28-9 provides a standardized identifier for this compound, ensuring consistency in scientific literature and industrial applications. Its precise nomenclature aids researchers in accurately referencing and synthesizing derivatives for experimental purposes. The compound’s structural complexity also makes it an attractive subject for computational chemistry studies, where molecular modeling can predict its behavior in different environments.

One of the most exciting areas of research involving 1-cyclopropyl-3-(dimethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione is its potential role in addressing unmet medical needs. The combination of cyclopropyl and triazole functionalities suggests that it may interact with biological pathways in ways that are not fully understood at present. Preliminary studies have hinted at its ability to modulate inflammatory responses and cellular signaling cascades, making it a candidate for further investigation in therapeutic contexts.

The synthesis of this compound has been refined through multi-step organic reactions that highlight modern advancements in catalysis and purification techniques. The ability to produce high-purity samples of 1-cyclopropyl-3-(dimethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione (CAS No. 2138509-28-9) has opened doors for detailed mechanistic studies and structure-function relationship investigations. These efforts are crucial for understanding how small modifications to its core structure can alter its biological activity.

The integration of dimethyltriazole into pharmaceutical candidates has shown promise in various disease models. Its stability under physiological conditions and its capacity to form hydrogen bonds make it an ideal component for drug design. Researchers are exploring how modifications to this moiety can enhance drug-like properties such as solubility and metabolic stability.

As computational power increases, so does the ability to predict the behavior of complex molecules like 1-cyclopropyl-3-(dimethyl-HET)-propane-dione (CAS No 2138509289) before synthesizing them experimentally. This predictive capability is accelerating the discovery process by allowing chemists to prioritize promising scaffolds based on theoretical data alone. Such innovations are essential for reducing time-to-market in drug development programs.

The cyclopropyl group remains a cornerstone of modern medicinal chemistry due to its unique electronic properties and steric influence on adjacent functional units. In 1-cyclopropyl-N,N-dimethyltriazolone, this group contributes significantly to the molecule’s overall profile as both an inhibitor or activator depending on context—properties that continue being exploited by researchers worldwide.

The growing body of literature on derivatives related directly or indirectly through structural motifs found within our subject matter underscores why compounds such as this one hold so much promise moving forward within academia alongside industry collaborations too; indeed where future directions lie clear yet exciting possibilities await exploration further still!